Cas no 220675-88-7 (2,2,2-trifluoro-1-(2,4,5-trimethylphenyl)ethanone)

• Product Name: 2,2,2-trifluoro-1-(2,4,5-trimethylphenyl)ethanone
• CAS No: 220675-88-7
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• MDL: MFCD07380756
• CID: 243993
• PubChem ID: 45081135
• Update Time: 2025-11-06

2,2,2-trifluoro-1-(2,4,5-trimethylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(2,4,5-trimethylphenyl)-
• Ethanone, 2,2,2-trifluoro-1-(2,4,5-trimethylphenyl)- (9CI)
• 2,2,2-trifluoro-1-(2,4,5-trimethylphenyl)ethanone
• DTXSID60664384
• EN300-1934223
• 2,2,2-Trifluoro-1-(2,4,5-trimethylphenyl)ethan-1-one
• MFCD07380756
• 2, 2, 2-trifluoro-1-(2, 4, 5-trimethylphenyl)ethanone
• CS-0279602
• 220675-88-7
• AKOS014321437

• MDL： MFCD07380756
• Inchi： 1S/C11H11F3O/c1-6-4-8(3)9(5-7(6)2)10(15)11(12,13)14/h4-5H,1-3H3
• InChI Key： OKIRWRWAXPHFAJ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)C(C)=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 216.07623
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-(2,4,5-trimethylphenyl)ethanone

Professional Introduction to Compound with CAS No 220675-88-7 and Product Name: 2,2,2-trifluoro-1-(2,4,5-trimethylphenyl)ethanone

Compound with the CAS number 220675-88-7 and the product name 2,2,2-trifluoro-1-(2,4,5-trimethylphenyl)ethanone represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various scientific domains. The presence of a trifluoromethyl group and a substituted phenyl ring in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

The molecular structure of 2,2,2-trifluoro-1-(2,4,5-trimethylphenyl)ethanone consists of a carbonyl group attached to a trifluoromethyl-substituted carbon, which is further linked to a phenyl ring substituted with three methyl groups at the 2, 4, and 5 positions. This arrangement contributes to its reactivity and stability under various conditions, making it suitable for multiple synthetic pathways. The compound's solubility profile and interaction with other molecules also play a crucial role in its potential applications.

In recent years, there has been growing interest in the development of novel compounds that exhibit enhanced biological activity. The trifluoromethyl group, a key feature of this compound, is known to influence the metabolic stability and binding affinity of molecules. This property has been extensively studied in the context of drug design, where compounds containing trifluoromethyl groups often exhibit improved pharmacokinetic profiles. The substituted phenyl ring further contributes to the compound's versatility by allowing for diverse functionalization and interaction with biological targets.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. Studies have demonstrated that the introduction of fluorine atoms can lead to significant changes in the electronic properties of molecules, thereby affecting their biological activity. For instance, the presence of a trifluoromethyl group can increase the lipophilicity of a compound, enhancing its ability to cross biological membranes. This characteristic is particularly relevant in the development of drugs that require oral administration or delivery across cell membranes.

The synthesis of 2,2,2-trifluoro-1-(2,4,5-trimethylphenyl)ethanone involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between ketones and Grignard reagents followed by fluorination steps. Advances in synthetic methodologies have enabled chemists to produce such compounds with greater efficiency and precision. Techniques such as transition metal-catalyzed reactions have further streamlined the synthesis process, making it more accessible for industrial-scale production.

The chemical properties of this compound make it a promising candidate for various applications beyond pharmaceuticals. For example, its reactivity with nucleophiles allows for further functionalization, enabling the creation of more complex derivatives with tailored properties. These derivatives could find applications in materials science, where specific chemical functionalities are required for designing novel materials with enhanced performance characteristics.

In addition to its synthetic utility, 2,2,2-trifluoro-1-(2,4,5-trimethylphenyl)ethanone has shown potential in interdisciplinary research fields such as agrochemicals and specialty chemicals. The unique combination of fluorine and methyl substituents provides a scaffold that can be modified to target specific biological pathways relevant to crop protection or industrial processes. Researchers are exploring ways to leverage this compound's structural features to develop innovative solutions that address current challenges in these domains.

The biological activity of this compound has been investigated through various experimental approaches. Initial studies have focused on its interaction with enzymes and receptors involved in metabolic pathways relevant to human health. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes without significant toxicity at tested concentrations. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how it will interact with biological targets based on its three-dimensional structure. These predictions can guide experimental design and help identify optimal conditions for synthesis and application. The integration of computational methods with traditional experimental approaches has accelerated the discovery process significantly.

The future prospects for CAS No 220675-88-7 and its derivatives appear promising as more research is conducted into their properties and potential uses. The growing demand for novel chemical entities underscores the importance of developing efficient synthetic strategies for fluorinated compounds like this one. As our understanding of molecular interactions deepens through interdisciplinary collaboration between chemists、biologists、and pharmacologists，the possibilities for innovation are boundless.